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Compound of Interest

Compound Name: Formyl fluoride

Cat. No.: B8784065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Formyl fluoride (CHFO). Given its hazardous properties, including high toxicity and reactivity,

adherence to strict safety protocols is paramount to ensure the well-being of laboratory

personnel and the integrity of research.

1. Hazard Identification and Physical Properties

Formyl fluoride is a colorless, toxic gas that is a strong irritant to tissues.[1][2] It decomposes,

especially in the presence of moisture, to form hydrogen fluoride (HF) and carbon monoxide,

both of which are hazardous.[1] Due to its reactivity and instability, it is crucial to handle Formyl
fluoride with extreme caution in a well-controlled laboratory environment.

Property Value Source

CAS Number 1493-02-3 [1][2][3]

Molecular Formula CHFO [1][2]

Molecular Weight 48.02 g/mol [2]

Boiling Point -29 °C [1]

Melting Point -142 °C [1]

Solubility Decomposes in water [1]
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2. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against Formyl fluoride exposure.

Due to its decomposition into hydrofluoric acid (HF), PPE selection should be guided by

recommendations for handling HF.

PPE Category Specification Rationale

Hand Protection

Double gloving is required. An

inner nitrile glove should be

worn under a heavy-duty

neoprene or butyl rubber

glove.

Provides protection against

both direct contact with Formyl

fluoride and potential exposure

to its corrosive decomposition

product, HF.

Eye and Face Protection
Chemical splash goggles and

a full-face shield must be worn.

Protects against splashes of

reagents and the corrosive

effects of Formyl fluoride gas

and its byproducts on the eyes

and face.

Respiratory Protection

A NIOSH-approved full-face

respirator with an acid gas

cartridge or a self-contained

breathing apparatus (SCBA) is

necessary.

Protects against inhalation of

the toxic and corrosive gas.

Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing and

long pants. An acid-resistant

apron is also recommended.

Provides a barrier against

accidental spills and splashes.

Footwear
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.

3. Operational Plan: Handling and Storage

All operations involving Formyl fluoride must be conducted in a designated area within a

certified chemical fume hood.
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Preparation

Handling

Post-Reaction & Cleanup

Waste Disposal

Don appropriate PPE

Ensure fume hood is operational

Prepare all necessary reagents and equipment

Have emergency kit (including calcium gluconate gel) accessible

Introduce Formyl fluoride into the reaction vessel slowly

Maintain inert atmosphere if required by the reaction

Monitor reaction progress

Quench reaction mixture safely

Decontaminate glassware and equipment with 10% sodium carbonate solution

Collect all liquid and solid waste in designated, labeled hazardous waste containers

Dispose of waste through institutional hazardous waste management
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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